N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(4-methoxyphenyl)-4-[(2-methylphenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C23H24N2O4S/c1-17-6-4-5-7-19(17)16-25(30(3,27)28)21-12-8-18(9-13-21)23(26)24-20-10-14-22(29-2)15-11-20/h4-15H,16H2,1-3H3,(H,24,26)
• InChI Key: CYLJLHDYWQHFLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)OC)S(=O)(=O)C
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide, also known as MMB or MMB-FUBINACA, is a synthetic cannabinoid that was first identified in 2014. It is structurally similar to other synthetic cannabinoids such as AB-FUBINACA and ADB-FUBINACA. MMB-FUBINACA has gained attention in the scientific community due to its potent psychoactive effects and potential therapeutic applications.

Mechanism of Action

N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA acts on the endocannabinoid system by binding to cannabinoid receptors in the brain and peripheral tissues. It has a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA also has a moderate affinity for the CB2 receptor, which is involved in immune function and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA are similar to those of other synthetic cannabinoids. It produces a range of psychoactive effects such as euphoria, relaxation, and altered perception of time and space. It also has potential therapeutic effects such as pain relief and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA in lab experiments is its potency, which allows for lower doses to be used compared to other synthetic cannabinoids. This reduces the risk of adverse effects and makes it easier to control the dose. However, one limitation is the lack of long-term safety data, which makes it difficult to assess the potential risks of using N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA in humans.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA. One area of interest is its potential use in cancer therapy, as it has been shown to induce apoptosis in cancer cells. Another area of interest is its potential use in the treatment of chronic pain and other medical conditions. Further research is also needed to assess the long-term safety and potential risks of using N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA in humans.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA involves a multistep process that starts with the reaction of 4-methoxybenzoyl chloride with 4-aminobenzonitrile to form 4-methoxy-N-(4-cyanophenyl)benzamide. This compound is then reacted with 2-methylbenzylmagnesium chloride to form 4-methoxy-N-(4-cyanophenyl)-4-[(2-methylphenyl)methyl]benzamide. The final step involves the reaction of this compound with methylsulfonyl chloride to form N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA.

Scientific Research Applications

N-(4-methoxyphenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide-FUBINACA has been studied for its potential therapeutic applications in the treatment of various medical conditions such as chronic pain, anxiety, and depression. It has also been investigated for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.